2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-8'-carbonitrile hydrochloride

• IUPAC Name: spiro[2,3-dihydro-1H-isoquinoline-4,1'-cyclopropane]-8-carbonitrile;hydrochloride
• InChI: InChI=1S/C12H12N2.ClH/c13-6-9-2-1-3-11-10(9)7-14-8-12(11)4-5-12;/h1-3,14H,4-5,7-8H2;1H
• InChI Key: HPVRFFVCVGLMEI-UHFFFAOYSA-N
• Canonical SMILES: C1CC12CNCC3=C(C=CC=C23)C#N.Cl
• Molecular Formula: C12H13ClN2
• DSSTOX Substance ID: DTXSID00744639
• Molecular Weight: 220.70 g/mol
• CAS RN: 1203683-22-0

Description

2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-8'-carbonitrile hydrochloride is a useful research compound. Its molecular formula is C12H13ClN2 and its molecular weight is 220.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

Derivatives and Synthesis

• Derivatives of isoquinoline, such as 1,3-dioxodecahydroisoquinoline-4-carbonitrile, have been explored, including derivatives involving spiro[cyclohexane-1,3′-indole]-2′(3′H)-one and related heterospiro systems (Johnson, Lovett, & Stevens, 1970).
• Synthesis approaches for spiro compounds, such as spiro[cyclopropane-1,3′-indolin]-2′-ones, have been developed using catalyst-free cyclopropanation methods (Maurya et al., 2014).

Antimicrobial and Antifungal Activities

• Hydrochlorides of certain synthesized isoquinoline derivatives, including those with a spiro-cyclopentyl radical, have exhibited weak antimicrobial and antifungal activities, particularly against Staphylococcus aureus, Escherichia coli, and Candida albicans (Сурикова, Михайловский, & Одегова, 2014).

Spiro Compound Synthesis and Biological Activity Testing

• Spiro-[4-hydroxycyclohexane-1, 4'-2', 3'-dihydro-6'-methoxy-2'-methyl-1'H-isoquinoline] and related compounds have been synthesized for biological activity testing, providing insights into the development of new medicinal compounds (Yashiro, Yamada, & Shirai, 1975).

Novel Spiro Compounds and Bronchodilator Activity

• Research on the rearrangement reaction of 5-amino-1,2-dihydrofuro[2,3-c]isoquinolines with dibromoalkanes has led to the synthesis of novel spiro compounds with significant bronchodilator activity (Okuda, Yoshida, Hirota, & Sasaki, 2012).

Chemical Properties and Reactions

• Studies on benzylaminoacetonitriles have revealed insights into the mechanisms of cyclisation leading to 2,3-dihydroisoquinolin-4(1H)-ones and other spiro compounds, contributing to our understanding of chemical reactions and properties (Harcourt, Taylor, & Waigh, 1978).

Innovative Synthesis Approaches

• Novel approaches to synthesize spiro compounds, such as spiro[indene-pyridoisoquinoline] derivatives, have been developed, showcasing the potential for innovative chemical synthesis techniques (Alizadeh, Sadeghi, Bayat, & Zhu, 2014).